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Compound of Interest

Compound Name: m-PEG37-NHS ester

Cat. No.: B2792033

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The m-PEG37-NHS ester is a methoxy-terminated polyethylene glycol (PEG) derivative
activated with an N-hydroxysuccinimide (NHS) ester. It is definitively classified as a non-
cleavable linker. This guide provides a comprehensive technical overview of its chemical
properties, reaction mechanisms, and applications in bioconjugation, emphasizing the stability
of the linkages it forms.

Core Principle: The Non-Cleavable Nature of m-
PEG37-NHS Ester

The non-cleavable characteristic of m-PEG37-NHS ester stems from the robust chemical
bonds formed upon its conjugation to biomolecules and the inherent stability of its components.
This linker is composed of three key parts: a methoxy-PEG chain, a stable ether linkage, and a
reactive NHS ester group.

When the NHS ester reacts with a primary amine on a target molecule, such as the lysine
residues on a protein, it forms a highly stable amide bond. This amide bond, along with the
ether bonds of the polyethylene glycol chain, is not susceptible to cleavage under typical
physiological conditions. This contrasts with cleavable linkers, which are designed with specific
chemical groups (e.qg., disulfides, hydrazones) that can be broken under certain biological
conditions, such as changes in pH or the presence of specific enzymes.
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The stability of the resulting conjugate is a critical advantage in many applications, ensuring
that the PEG moiety and any attached payload remain firmly attached to the target molecule.

Chemical Structure and Reaction Mechanism

The m-PEG37-NHS ester molecule consists of a methoxy group (m), a polyethylene glycol
chain with 37 repeating ethylene glycol units (PEG37), and a terminal N-hydroxysuccinimide
ester (NHS ester).

Reaction with Primary Amines: The primary application
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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